Cas no 2172092-90-7 (5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172092-90-7
• MF: C₁₁H₂₀N₄OS
• MW: 256.367700576782
• CID: 5567167
• PubChem ID: 165596010
• Update Time: 2025-11-06

5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596750
• 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide
• 2172092-90-7

• Inchi： 1S/C11H20N4OS/c1-3-4-5-7-15-9(6-8-16-2)10(11(12)17)13-14-15/h3-8H2,1-2H3,(H2,12,17)
• InChI Key： FWALDOFOEVLAHJ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 256.13578245g/mol
• Monoisotopic Mass: 256.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98Ų

Additional information on 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide

5-(2-Methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172092-90-7)

The compound 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide, identified by the CAS registry number 2172092-90-7, is a fascinating molecule with a diverse range of potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,2,3-triazole ring system. The presence of the methoxyethyl and pentyl substituents introduces unique chemical properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the significance of triazole-based compounds in drug discovery and materials science. The 5-(2-methoxyethyl)-1-pentyl substituents in this molecule contribute to its stability and reactivity, making it a promising candidate for applications in pharmaceuticals and agrochemicals. Researchers have explored its potential as a bioactive agent, particularly in the context of its ability to interact with biological systems without causing adverse effects.

The synthesis of 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide involves a multi-step process that includes the formation of the triazole ring through cyclization reactions. The use of sulfur-containing reagents during the synthesis contributes to the formation of the carbothioamide group, which plays a critical role in determining the compound's chemical behavior. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the structure and purity of this compound.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in organic solvents makes it suitable for various analytical and synthetic procedures. Recent research has also focused on its thermal stability under different conditions, which is crucial for its potential use in high-temperature applications.

The biological activity of 5-(2-methoxyethyl)-1-pentyl-substituted triazoles has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its cytotoxicity indicate that it exhibits selective toxicity against cancer cells while sparing normal cells, which is a desirable trait for anticancer drug candidates.

In the field of materials science, this compound has shown promise as a precursor for the synthesis of advanced materials such as polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

The environmental impact of CAS No. 2172092-90-7 has also been evaluated through biodegradation studies. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This property is particularly important for its use in agricultural applications where environmental safety is a primary concern.

In conclusion, 5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172092-90-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development in areas ranging from drug discovery to materials science.